Cas no 1881292-29-0 ((2R)-2-amino-5,5-difluoropentanoic acid hydrochloride)

• Product Name: (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride
• CAS No: 1881292-29-0
• MF: C₅H₁₀ClF₂NO₂
• MW: 189.58820772171
• CID: 5908006
• PubChem ID: 165589661
• Update Time: 2025-06-08

(2R)-2-amino-5,5-difluoropentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1881292-29-0
• EN300-37019765
• (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride

• Inchi： 1S/C5H9F2NO2.ClH/c6-4(7)2-1-3(8)5(9)10;/h3-4H,1-2,8H2,(H,9,10);1H/t3-;/m1./s1
• InChI Key： AGIGRYUKWSQVGO-AENDTGMFSA-N
• SMILES： Cl.FC(CC[C@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 189.0368126g/mol
• Monoisotopic Mass: 189.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride

Introduction to (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride (CAS No. 1881292-29-0)

(2R)-2-amino-5,5-difluoropentanoic acid hydrochloride, with the CAS number 1881292-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids, specifically a fluorinated derivative, which imparts unique chemical properties making it valuable for various applications in medicinal chemistry and biotechnology.

The structure of (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride features a five-carbon chain with an amino group at the second carbon and two fluorine atoms substituting at the fifth carbon position. The hydrochloride salt form enhances its solubility in water, making it more suitable for aqueous-based formulations and biological studies. This structural configuration not only contributes to its stability but also influences its interactions with biological targets, which is a critical factor in drug design.

In recent years, there has been a growing interest in fluorinated amino acids due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluorine atoms in (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride play a pivotal role in modulating the electronic properties of the molecule, thereby affecting its pharmacokinetic behavior. This has led to its exploration as a building block in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often a key strategy in treating conditions such as cancer, inflammation, and infectious diseases. The unique structural features of (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride make it an attractive candidate for designing molecules that can selectively inhibit specific proteases without affecting others.

Recent studies have demonstrated the efficacy of fluorinated amino acids in modulating enzyme activity. For instance, research published in leading journals has shown that compounds incorporating fluorine atoms can exhibit improved binding affinity and resistance to degradation by enzymes. This has opened up new avenues for drug discovery, particularly in the area of antiviral and anticancer therapies. The< strong> (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride molecule has been tested in various preclinical models and has shown promising results in inhibiting key enzymes involved in viral replication and tumor growth.

The synthesis of (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride presents unique challenges due to the presence of stereocenters and fluorine atoms. However, advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and fluorination reactions have been optimized to ensure high yields and purity. These advancements are crucial for translating laboratory findings into viable pharmaceutical candidates.

The pharmacological profile of (2R)-2-amino-5,5-difluoropentanoic acid hydrochloride is further enhanced by its ability to interact with biological targets through multiple mechanisms. Its structure allows for hydrogen bonding interactions with amino acid residues in proteins, which is essential for achieving high affinity binding. Additionally, the fluorine atoms can engage in π-stacking interactions with aromatic residues, further stabilizing the binding complex.

In conclusion, (CAS No. 1881292-29-0) holds significant promise as a versatile building block in pharmaceutical research. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. The growing body of research on fluorinated amino acids underscores their potential as pharmacophores in drug development. As synthetic methodologies continue to evolve, the accessibility and utility of compounds like (CAS No. 1881292-29-0) are expected to expand further.